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Compound of Interest

Compound Name: AZD5597

Cat. No.: B1683948

AZD5597 is a potent, small molecule inhibitor of Cyclin-Dependent Kinase 1 (CDK1) and
Cyclin-Dependent Kinase 2 (CDK2), with IC50 values of 2 nM for both.[1][2] As a research
compound with significant biological activity, proper handling and safety precautions are
paramount to ensure the well-being of laboratory personnel and the integrity of experimental
outcomes. This guide provides essential safety and logistical information for the handling and
disposal of AZD5597.

Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted for all procedures involving
AZD5597 to determine the appropriate level of personal protective equipment.[3] Given its
classification as a potent research compound of unknown comprehensive toxicity, a
conservative approach to PPE is recommended.
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PPE Category

Minimum Requirement

Recommended for Higher
Risk Operations

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields.[4][5]

Chemical splash goggles.[5] A
face shield should be worn in

addition to goggles when there
is a significant risk of splashes

or sprays.[5][6]

Hand Protection

Disposable nitrile gloves.[4]
Immediately replace if

contaminated.[4]

Double-gloving with nitrile
gloves or wearing a more
resistant glove, such as a
flexible laminate (e.g., Silver
Shield), under an outer nitrile
glove, especially for
compounds with unknown

toxicity.[5]

Body Protection

A flame-resistant lab coat.[5]

A closed lab coat that extends

below the knee.[5]

Foot Protection

Closed-toe shoes.[4][5][6]

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated area or a

chemical fume hood.

A NIOSH-approved respirator
may be necessary for
procedures that could
generate aerosols or if

handling large quantities.

Operational Plan

Receiving and Storage: Upon receipt, visually inspect the container for any damage or leakage.

AZD5597 is typically shipped as a solid powder at ambient temperature.[2] For long-term

storage, it is recommended to store the compound at -20°C for months to years.[2] For short-

term storage of a few days to weeks, 0-4°C is acceptable.[2] The compound should be stored

in a dry, dark place.[2]

Solution Preparation: AZD5597 is soluble in DMSO and methanol.[2][7] It is not soluble in
water.[2] When preparing stock solutions, it is advisable to do so within a chemical fume hood
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to minimize inhalation exposure. For in vivo experiments, it is recommended to prepare fresh
solutions daily.[1] Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up
to 1 month, protected from light.[1] To avoid degradation from repeated freeze-thaw cycles, it is
best to aliquot the stock solution into single-use volumes.[1]

Experimental Workflow:

Preparation

Click to download full resolution via product page

Experimental workflow for handling AZD5597.

Disposal Plan

All waste materials contaminated with AZD5597, including empty containers, pipette tips,
gloves, and excess solutions, should be considered hazardous chemical waste. Dispose of this
waste in accordance with all applicable federal, state, and local regulations. Do not dispose of
AZD5597 down the drain or in the regular trash.

Signaling Pathway

AZD5597 is a potent inhibitor of CDK1 and CDK2.[1][2][7] These kinases are crucial for cell
cycle progression. By inhibiting CDK1 and CDK2, AZD5597 can block the proliferation of tumor
cells.[1][7]
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AZD5597

Cell Proliferation
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Inhibitory action of AZD5597 on the cell cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidelines for AZD5597].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683948#personal-protective-equipment-for-
handling-azd5597]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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